2-(thiophen-3-yl)propan-2-amine hydrochloride
Overview
Description
2-(thiophen-3-yl)propan-2-amine hydrochloride, also known as Thiopropamine, is a stimulant drug which is an analogue of amphetamine where the phenyl ring has been replaced by thiophene . It has similar stimulant effects to amphetamine but with around one third the potency .
Synthesis Analysis
The synthesis of thiophene derivatives, including this compound, often involves heterocyclization of various substrates . For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives .Chemical Reactions Analysis
Thiopropamine is likely to be metabolized into active 4-hydroxymethiopropamine and thiophene S-oxides . These are further deaminated by CYP2C in liver transforming them into inactive 1-(Thiophen-2-yl)-2-propan-2-one which is a phenylacetone derivative .Mechanism of Action
Safety and Hazards
Future Directions
Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects . Therefore, the future directions of 2-(thiophen-3-yl)propan-2-amine hydrochloride could involve further exploration of its potential biological activities and applications in medicinal chemistry.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(thiophen-3-yl)propan-2-amine hydrochloride involves the reaction of thiophene-3-carboxaldehyde with nitroethane to form 2-(thiophen-3-yl)propan-2-nitro-1-ol, which is then reduced to 2-(thiophen-3-yl)propan-2-amine. The amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "Thiophene-3-carboxaldehyde", "Nitroethane", "Sodium borohydride", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: Thiophene-3-carboxaldehyde is reacted with nitroethane in the presence of a base such as sodium ethoxide to form 2-(thiophen-3-yl)propan-2-nitro-1-ol.", "Step 2: The nitroalcohol is then reduced to 2-(thiophen-3-yl)propan-2-amine using a reducing agent such as sodium borohydride.", "Step 3: The amine is then reacted with hydrochloric acid to form the hydrochloride salt of 2-(thiophen-3-yl)propan-2-amine.", "Step 4: The hydrochloride salt is isolated by filtration and washed with water to remove any impurities." ] } | |
CAS RN |
2742660-83-7 |
Molecular Formula |
C7H12ClNS |
Molecular Weight |
177.7 |
Purity |
95 |
Origin of Product |
United States |
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